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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

In the landscape of fragrance chemistry, the woody-amber family of scents holds a prominent

position, valued for its ability to impart warmth, complexity, and substantivity to a wide range of

perfume compositions. Among the most utilized synthetic molecules in this category are

Cedramber and Iso E Super, both developed by International Flavors & Fragrances (IFF).

While often used to achieve similar olfactory effects, they possess distinct sensory profiles that

make them suitable for different applications. This guide provides a comparative sensory

evaluation of Cedramber and Iso E Super, supported by a detailed experimental protocol for

sensory analysis.

Comparative Olfactory Profile
While direct quantitative comparative sensory panel data for Cedramber and Iso E Super is

not publicly available, a qualitative comparison based on industry descriptions reveals key

differences in their olfactory characteristics.
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Sensory Attribute Cedramber Iso E Super

Odor Type

A dry, diffusive, and true

ambergris note with rich,

woody cedarwood aspects.

A smooth, woody, amber scent

with unique "velvet-like"

sensations.

Odor Character

Pronounced dry cedarwood

and ambergris with earthy and

vetiver undertones.

More transparent and less

complex, often described as

smooth, warm, and slightly

sweet.

Diffusion
Highly diffusive, providing a

radiant and powerful effect.

Known for its ability to add

fullness and subtle strength,

enhancing the overall

fragrance.

Substantivity

Excellent longevity, lasting for

over 125 hours on a smelling

strip.

Very long-lasting, with a

substantivity of over 172 hours

on a smelling strip.

Applications

Used as a cornerstone woody-

amber ingredient for structure,

fixation, and diffusion in

various fragrance types.

A versatile and popular

molecule used across all

fragrance genres to add

radiance and a velvety finish.

Experimental Protocols: Sensory Panel Evaluation
To quantitatively assess the sensory differences between fragrance ingredients like

Cedramber and Iso E Super, a structured sensory evaluation protocol is essential. The

following outlines a typical Quantitative Descriptive Analysis (QDA) methodology that could be

employed.

Objective
To identify and quantify the sensory attributes of Cedramber and Iso E Super.

Panelists
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A panel of 10-15 trained sensory assessors with demonstrated proficiency in evaluating

fragrance materials. Panelists are screened for olfactory acuity and their ability to articulate

sensory perceptions.

Sample Preparation
Solutions: Prepare 1% solutions of both Cedramber and Iso E Super in a suitable, odorless

solvent such as diethyl phthalate (DEP) or ethanol.

Blotters: Dip standard fragrance blotters (1 cm wide) into the solutions to a depth of 2 cm.

Equilibration: Allow the blotters to air-dry for 5 minutes before evaluation to allow the initial

solvent notes to dissipate.

Coding: Label the blotters with random three-digit codes to blind the samples for the

panelists.

Evaluation Procedure
Lexicon Development: In initial sessions, panelists are presented with both samples and

collaboratively develop a lexicon of descriptive terms for the aromas. This may include terms

such as "woody," "amber," "cedar," "dry," "sweet," "musky," and "velvety." Reference

standards for each descriptor may be provided to calibrate the panel.

Intensity Rating: In subsequent sessions, panelists independently evaluate the coded

samples and rate the intensity of each attribute on a 15-cm line scale anchored with "low"

and "high."

Data Collection: Panelists record their ratings on a data sheet or using sensory evaluation

software. The order of sample presentation is randomized for each panelist to minimize order

effects. A 5-minute break is taken between samples to prevent olfactory fatigue.

Data Analysis
The data from the line scales is converted to numerical values (e.g., 0-15). Statistical analysis,

such as Analysis of Variance (ANOVA), is then used to determine if there are significant

differences in the intensity of each attribute between Cedramber and Iso E Super. The results

can be visualized using spider web plots to provide a clear comparison of the sensory profiles.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Olfactory Signaling Pathway
The perception of odorants like Cedramber and Iso E Super begins with the interaction of

these molecules with olfactory receptors in the nasal cavity. This interaction initiates a signal

transduction cascade that ultimately leads to the perception of smell in the brain.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Odorant Molecule
(e.g., Cedramber, Iso E Super)

Olfactory Receptor
(GPCR)

Binds to

G-protein (Gαolf)

Activates

Adenylyl Cyclase III

Activates

cAMP

Produces

Cyclic Nucleotide-Gated
Ion Channel

Opens

Ca2+ / Na+
Influx

Depolarization

Action Potential

Signal to Brain
(Olfactory Bulb)

Click to download full resolution via product page

A simplified diagram of the olfactory signal transduction pathway.
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Experimental Workflow for Sensory Panel
Evaluation
The process of conducting a sensory panel evaluation for fragrance ingredients can be

visualized as a structured workflow, from panelist selection to data analysis and interpretation.
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[https://www.benchchem.com/product/b1593874#sensory-panel-evaluation-of-cedramber-in-
comparison-to-iso-e-super]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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